(4-Fluorobenzyl)hydrazine hydrochloride
Overview
Description
(4-Fluorobenzyl)hydrazine hydrochloride is a chemical compound with the empirical formula C7H10ClFN2 . It has a molecular weight of 176.62 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of (4-Fluorobenzyl)hydrazine hydrochloride can be represented by the SMILES stringNNCC1=CC=C (C=C1)F. [H]Cl . The InChI key for this compound is CQWGDVFENPNFJH-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
(4-Fluorobenzyl)hydrazine hydrochloride is a solid at room temperature . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Proteomics Research
(4-Fluorobenzyl)hydrazine hydrochloride: is utilized in proteomics, which is the large-scale study of proteins. It’s particularly used in the identification and quantification of proteins and their modifications. This compound can act as a derivatization agent for the selective labeling of proteins, aiding in the analysis of protein structure and function .
Organic Synthesis
In organic chemistry, this chemical serves as a building block for the synthesis of more complex molecules. It’s often used in the preparation of pharmaceuticals and agrochemicals due to its ability to introduce a fluorobenzyl group into a molecular structure, which can significantly alter the biological activity of the resulting compounds .
Drug Discovery
During the early stages of drug discovery, (4-Fluorobenzyl)hydrazine hydrochloride is employed to generate small molecule libraries. These libraries are screened for biological activity against various targets, which is a critical step in the identification of new therapeutic agents .
Material Science
This compound finds applications in material science, particularly in the development of new polymeric materials. Its reactivity with various compounds can lead to the creation of novel polymers with potential uses in industry and technology .
Analytical Chemistry
In analytical chemistry, (4-Fluorobenzyl)hydrazine hydrochloride is used as a reagent for the chemical analysis of certain compounds. It can react with aldehydes and ketones to form hydrazones, which are often easier to detect and quantify than the original substances .
Neurochemistry
The compound is also of interest in neurochemistry for the synthesis of neurotransmitter analogs. These analogs can help in the study of neurotransmitter functions and the development of drugs that target neurological disorders .
Agricultural Chemistry
In the field of agricultural chemistry, (4-Fluorobenzyl)hydrazine hydrochloride is used to create pesticides and herbicides. The introduction of the fluorobenzyl moiety can lead to compounds with enhanced activity and selectivity against agricultural pests .
Environmental Science
Lastly, this chemical is used in environmental science research to study the degradation of pollutants. It can be a precursor to compounds that mimic the structure of environmental toxins, aiding in understanding their behavior and breakdown in the ecosystem .
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a unique chemical provided to early discovery researchers
Mode of Action
Hydrazine derivatives are known to undergo nucleophilic addition reactions . In the Wolff-Kishner reduction, for example, hydrazine reacts with a carbonyl to form a hydrazone, which can then be converted to an alkane . It’s possible that (4-Fluorobenzyl)hydrazine hydrochloride could undergo similar reactions, but this would depend on the specific context and conditions of its use.
Biochemical Pathways
As a unique chemical provided to early discovery researchers
properties
IUPAC Name |
(4-fluorophenyl)methylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2.ClH/c8-7-3-1-6(2-4-7)5-10-9;/h1-4,10H,5,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQWGDVFENPNFJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNN)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30649527 |
Source
|
| Record name | [(4-Fluorophenyl)methyl]hydrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30649527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Fluorobenzyl)hydrazine hydrochloride | |
CAS RN |
1059626-05-9 |
Source
|
| Record name | Hydrazine, [(4-fluorophenyl)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1059626-05-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [(4-Fluorophenyl)methyl]hydrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30649527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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